Cas no 1379307-88-6 (3-(Bromomethyl)-2-fluorobenzaldehyde)

• Product Name: 3-(Bromomethyl)-2-fluorobenzaldehyde
• CAS No: 1379307-88-6
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD18378584
• CID: 4595183
• Update Time: 2025-10-24

3-(Bromomethyl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-fluorobenzaldehyde

• MDL： MFCD18378584
• Inchi： 1S/C8H6BrFO/c9-4-6-2-1-3-7(5-11)8(6)10/h1-3,5H,4H2
• InChI Key： XBVUUDQIVRQSGQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(CBr)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-(Bromomethyl)-2-fluorobenzaldehyde

3-(Bromomethyl)-2-fluorobenzaldehyde

3-(Bromomethyl)-2-fluorobenzaldehyde, also known by its CAS number 1379307-88-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a bromomethyl group at the 3-position and a fluorine atom at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in synthetic chemistry and materials science.

The synthesis of 3-(Bromomethyl)-2-fluorobenzaldehyde involves a series of well-established organic reactions. Typically, the starting material is a substituted benzaldehyde derivative, which undergoes bromination and fluorination steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields. These improvements are particularly important for large-scale production, where cost and environmental considerations are paramount.

One of the most notable applications of 3-(Bromomethyl)-2-fluorobenzaldehyde is in the field of drug discovery. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential pharmaceutical agents. Its bromomethyl group acts as an electrophilic site, facilitating nucleophilic substitutions that can lead to diverse structural modifications. This versatility makes it an attractive candidate for exploring new therapeutic targets.

In addition to its role in drug discovery, 3-(Bromomethyl)-2-fluorobenzaldehyde has found applications in materials science. For instance, it can be used as a building block for constructing advanced materials such as polymers and nanoparticles. The fluorine atom at the 2-position contributes to the molecule's electronic properties, enhancing its compatibility with other functional groups during polymerization or self-assembly processes.

Recent studies have also highlighted the potential of 3-(Bromomethyl)-2-fluorobenzaldehyde in catalytic cycles and green chemistry. Researchers have demonstrated that this compound can act as a catalyst in certain organic transformations, offering an environmentally friendly alternative to traditional catalysts. Its ability to participate in multiple reaction pathways without being consumed makes it a promising candidate for sustainable chemical processes.

The physical properties of 3-(Bromomethyl)-2-fluorobenzaldehyde are well-documented, with studies showing its melting point, boiling point, and solubility characteristics. These properties are crucial for determining its suitability in various chemical reactions and industrial applications. For example, its relatively high melting point makes it stable under thermal conditions commonly encountered in manufacturing processes.

In terms of safety considerations, 3-(Bromomethyl)-2-fluorobenzaldehyde should be handled with care due to its reactivity under certain conditions. Proper storage and handling protocols are essential to ensure safety in both laboratory and industrial settings. Recent research has also focused on understanding its environmental impact, with studies evaluating its biodegradability and potential toxicity to aquatic life.

The demand for 3-(Bromomethyl)-2-fluorobenzaldehyde continues to grow as new applications are discovered across different industries. Its unique combination of substituents provides chemists with a powerful tool for designing novel compounds with tailored properties. As research into this compound progresses, it is expected to play an even more significant role in advancing modern chemistry.